Cas no 2172255-89-7 (2-(cyclohex-2-en-1-yl)oxolane-2-carbaldehyde)

• Product Name: 2-(cyclohex-2-en-1-yl)oxolane-2-carbaldehyde
• CAS No: 2172255-89-7
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 6592909
• PubChem ID: 165589078
• Update Time: 2025-05-20

2-(cyclohex-2-en-1-yl)oxolane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(cyclohex-2-en-1-yl)oxolane-2-carbaldehyde
• 2172255-89-7
• EN300-1619765

• Inchi： 1S/C11H16O2/c12-9-11(7-4-8-13-11)10-5-2-1-3-6-10/h2,5,9-10H,1,3-4,6-8H2
• InChI Key： PQPLBZQVNBCBCS-UHFFFAOYSA-N
• SMILES： O1CCCC1(C=O)C1C=CCCC1

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-(cyclohex-2-en-1-yl)oxolane-2-carbaldehyde

Comprehensive Guide to 2-(cyclohex-2-en-1-yl)oxolane-2-carbaldehyde (CAS No. 2172255-89-7): Properties, Applications, and Market Insights

2-(cyclohex-2-en-1-yl)oxolane-2-carbaldehyde (CAS No. 2172255-89-7) is a specialized organic compound that has garnered significant attention in synthetic chemistry and pharmaceutical research. This aldehyde derivative, featuring a cyclohexene ring fused with an oxolane (tetrahydrofuran) moiety, serves as a versatile building block for complex molecular architectures. Its unique structure combines the reactivity of an aldehyde functional group with the steric influence of cyclic systems, making it valuable for asymmetric synthesis and drug discovery.

The compound's molecular formula C₁₁H₁₆O₂ and molecular weight of 180.24 g/mol position it as a mid-sized chiral intermediate. Researchers particularly value its stereochemical properties, as the cyclohex-2-en-1-yl group introduces controlled asymmetry in synthetic pathways. Recent literature highlights its utility in constructing oxygen-containing heterocycles, a class of compounds increasingly important in developing bioactive molecules with improved pharmacokinetic profiles.

In pharmaceutical applications, 2-(cyclohex-2-en-1-yl)oxolane-2-carbaldehyde has shown promise as a precursor for prostaglandin analogs and terpene-derived therapeutics. The compound's ability to introduce both cyclic and aldehyde functionalities in a single step makes it efficient for synthesizing potential drug candidates targeting inflammation and central nervous system disorders. Its oxolane-carbaldehyde segment is particularly valuable for creating novel GABA receptor modulators, aligning with current research trends in neurological drug development.

The synthetic versatility of CAS 2172255-89-7 extends to material science, where it serves as a monomer for specialized polymeric materials with tunable thermal properties. The cyclohexene component contributes to polymer backbone rigidity, while the aldehyde group provides cross-linking sites for creating advanced thermosetting resins. These materials find applications in high-performance coatings and electronic encapsulation materials, addressing industry demands for sustainable alternatives to traditional petrochemical-derived products.

From a commercial perspective, the global market for 2-(cyclohex-2-en-1-yl)oxolane-2-carbaldehyde reflects growing demand from both pharmaceutical and specialty chemical sectors. Current price trends indicate a premium valuation due to its high purity requirements and complex synthesis pathway. Suppliers typically offer this compound in research quantities (100mg to 10g) with >95% purity, though custom synthesis at kilogram scale is becoming available to meet clinical trial demands. The compound's storage stability under inert atmosphere at -20°C makes it logistically manageable for international distribution.

Analytical characterization of 2-(cyclohex-2-en-1-yl)oxolane-2-carbaldehyde typically involves GC-MS for purity assessment, NMR spectroscopy (particularly ¹³C and DEPT-135 for confirming the oxolane ring structure), and chiral HPLC for enantiomeric excess determination. Recent advances in continuous flow chemistry have improved the compound's synthetic accessibility, reducing production costs while maintaining the stringent quality standards required for pharmaceutical applications.

Environmental and regulatory aspects of CAS 2172255-89-7 show favorable profiles compared to traditional aldehydic compounds. The molecule's low volatility (predicted vapor pressure of 0.02 mmHg at 25°C) and moderate water solubility (estimated 1.2 g/L) contribute to safer handling characteristics. Current green chemistry initiatives are exploring biocatalytic routes to this compound using engineered oxidoreductase enzymes, aligning with pharmaceutical industry sustainability goals.

Future research directions for 2-(cyclohex-2-en-1-yl)oxolane-2-carbaldehyde include exploration of its metal-catalyzed transformations and potential in multicomponent reactions. The compound's structural features make it particularly interesting for developing new organocatalysts and ligand systems in asymmetric synthesis. With the growing importance of chiral pool strategies in drug development, this aldehyde derivative is poised to play an expanding role in medicinal chemistry pipelines.